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Compound of Interest

Compound Name: Triethylene glycol monobutyl ether

Cat. No.: B094643 Get Quote

An In-depth Technical Guide to the Physical Properties of Triethylene Glycol Monobutyl
Ether

For Researchers, Scientists, and Drug Development Professionals

Triethylene glycol monobutyl ether, also known as butoxytriglycol, is a high-boiling, colorless

liquid with excellent solvency and coupling properties. Its unique combination of a hydroxyl

group and ether linkages makes it a versatile compound in a wide array of applications, from

industrial processes to potential use in specialized chemical syntheses. This guide provides a

comprehensive overview of its core physical properties, presented in a clear and accessible

format for technical professionals.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of triethylene glycol monobutyl ether
are summarized below. These properties are critical for its handling, storage, and application in

various experimental and industrial settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b094643?utm_src=pdf-interest
https://www.benchchem.com/product/b094643?utm_src=pdf-body
https://www.benchchem.com/product/b094643?utm_src=pdf-body
https://www.benchchem.com/product/b094643?utm_src=pdf-body
https://www.benchchem.com/product/b094643?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 143-22-6 [1][2]

EC Number 205-592-6 [1][2]

Molecular Formula C10H22O4 [2][3]

Molecular Weight 206.28 g/mol [2][3][4]

Appearance Colorless, transparent liquid [5][6]

Odor Faint [7]

Thermal Properties
The thermal properties of a substance dictate the temperature ranges for its safe use and

storage.

Property Value Notes Source(s)

Boiling Point
272 - 283 °C (522 -

541 °F)

Decomposes at 760

mmHg, boiling point

extrapolated.[8] A

range of 265-350 °C is

also reported.[5]

[2][6][8][9]

Melting/Freezing Point
-35 to -48 °C (-31 to

-54 °F)

A range of values is

reported across

different sources.

[2][5][6][10]

Flash Point
138 - 156 °C (280 -

313 °F)

Closed cup methods

are cited.
[2][5][6]

Autoignition

Temperature
317 °C (603 °F) [8]

Heat of Vaporization 231.4 J/g
At normal boiling

point.
[8]
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Density and Viscosity
These properties are essential for fluid handling and process design.

Property Value Temperature Source(s)

Density 0.989 - 0.990 g/mL 20 °C [2][5]

Specific Gravity 0.989 20/20 °C [8]

Relative Density 0.99 20 °C

Viscosity
9.2 - 10.9 cP

(centipoise)
20 - 25 °C [3][8]

Solubility and Other Properties
The solubility characteristics and other physical parameters are crucial for formulation and

application.

Property Value Notes Source(s)

Solubility in Water Miscible/Soluble
Readily soluble in

water.[2][5]
[2][4][5]

Vapor Pressure <0.01 - 0.0025 mmHg 20 - 25 °C [3][8]

Refractive Index 1.441 20 °C, nD [2]

Surface Tension 30.0 dynes/cm (neat) 25 °C [8]

pKa 14.36 ± 0.10 Predicted [2]

Hansen Solubility

Parameters

δd: 16.2, δp: 7.0, δh:

7.4 (J/cm³)¹/²
[8]

Experimental Protocols
The physical property data presented in this guide are compiled from various safety and

technical data sheets. These documents generally do not provide detailed experimental
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protocols (e.g., specific ASTM or ISO methods) for each value. However, some general

indications are provided:

Flash Point: Often determined using a "closed cup" method, though the specific standard

(e.g., Pensky-Martens) is not always specified.

Purity/Assay: Gas Chromatography (GC) is a common method for determining the purity of

the substance.

For researchers requiring precise experimental methodologies, it is recommended to consult

the specific supplier's documentation for the lot of material being used or to perform

independent testing using standardized methods such as those from ASTM International or the

International Organization for Standardization (ISO).

Safety and Handling Workflow
The following diagram outlines a general workflow for the safe handling and use of triethylene
glycol monobutyl ether, based on its physical and hazardous properties. This substance is

classified as causing serious eye damage.[1][7]
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Start: Handling Triethylene Glycol Monobutyl Ether

1. Assess Hazards
- Causes serious eye damage (H318)

- Combustible liquid

2. Select Personal Protective Equipment (PPE)
- Eye/face protection (Goggles/Face shield)

- Protective gloves
- Appropriate clothing

3. Safe Handling & Storage
- Use in well-ventilated area

- Avoid contact with eyes and skin
- Store in a cool, dry place

- Keep away from ignition sources and strong oxidizers

4. Spill & Emergency Procedures
- Absorb with inert material
- Prevent entry into drains

- Wear appropriate PPE during cleanup

If spill occurs

5. Waste Disposal
- Dispose of in accordance with local, state, and federal regulations

After use

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Triethylene Glycol Monobutyl Ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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